Cas no 74045-86-6 ( )

• Product Name: &nbsp
• CAS No: 74045-86-6
• MF: C₁₅H₂₁ClN₄O₂
• MW: 324.805842161179
• CID: 978973
• PubChem ID: 320655
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzylpiperidin-4-yl)-1-(2-chloroethyl)-1-nitrosourea
• AC1L82O5
• NSC268927
• NSC-268927
• Urea, N-(2-chloroethyl)-N-nitroso-N'-(1-(phenylmethyl)-4-piperidinyl)-
• Urea, N-(2-chloroethyl)-N-nitroso-N'-[1-(phenylmethyl)-4-piperidinyl]-
• DTXSID80313327
• 74045-86-6
• N'-(1-Benzylpiperidin-4-yl)-N-(2-chloroethyl)-N-nitrosourea
• CHEMBL1200189
•  

• Inchi： 1S/C15H21ClN4O2/c16-8-11-20(18-22)15(21)17-14-6-9-19(10-7-14)12-13-4-2-1-3-5-13/h1-5,14H,6-12H2,(H,17,21)
• InChI Key： GVOFEKQVHKRRRQ-UHFFFAOYSA-N
• SMILES： ClCCN(C(NC1CCN(CC2C=CC=CC=2)CC1)=O)N=O

Computed Properties

• Exact Mass: 324.13553
• Monoisotopic Mass: 324.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 65.01
• LogP: 2.91160